2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

• IUPAC Name: 4-(trifluoromethylsulfonyl)benzene-1,2-diamine
• InChI: InChI=1S/C7H7F3N2O2S/c8-7(9,10)15(13,14)4-1-2-5(11)6(12)3-4/h1-3H,11-12H2
• InChI Key: XHTLLPJFZIYMHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)C(F)(F)F)N)N
• Molecular Formula: C7H7F3N2O2S
• DSSTOX Substance ID: DTXSID40366273
• Molecular Weight: 240.21 g/mol
• Solubility: >36 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 2355-16-0

Description

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a chemical compound with the molecular formula C₇H₇F₃N₂O₂S and a molecular weight of 240.203 g/mol . This compound is known for its unique chemical structure, which includes an amino group and a trifluoromethylsulfonyl group attached to a phenyl ring. It is primarily used in research settings, particularly in the fields of proteomics and chemical synthesis .

Scientific Research Applications

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is employed in the study of enzyme mechanisms and protein interactions.

Medicine: It serves as a precursor in the development of pharmaceutical compounds.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Safety and Hazards

The compound has a melting point of 110-111°C. It is classified with hazard code Xn, which indicates that it is harmful. Risk statements associated with the compound include 20/21/22-36/37/38-22, which indicate potential hazards upon exposure. Safety measures include avoiding inhalation, ingestion, and contact with skin and eyes.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the reaction of 2-amino-4-nitrophenol with trifluoromethanesulfonic anhydride under controlled conditions to yield the desired product . The reaction is usually carried out in the presence of a base, such as pyridine, to facilitate the formation of the trifluoromethylsulfonyl group.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine may involve large-scale reactions using similar synthetic routes. The process is optimized for higher yields and purity, often employing advanced techniques such as continuous flow reactors and automated synthesis systems .

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced back to the amino group.

Substitution: The trifluoromethylsulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like amines and thiols can react with the trifluoromethylsulfonyl group under mild conditions.

Major Products Formed

The major products formed from these reactions include various substituted phenylamines and their derivatives, depending on the specific reagents and conditions used .

Mechanism of Action

The mechanism of action of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethylsulfonyl group enhances the compound’s ability to form stable complexes with these targets, thereby modulating their activity. This interaction can lead to various biological effects, including inhibition or activation of enzymatic pathways .

Comparison with Similar Compounds

Similar Compounds

4-Amino-2-(trifluoromethyl)benzonitrile: Similar in structure but contains a nitrile group instead of a sulfonyl group.

2-Amino-4-trifluoromethanesulfonylphenol: Similar but with a hydroxyl group instead of an amino group.

Uniqueness

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is unique due to the presence of both an amino group and a trifluoromethylsulfonyl group on the phenyl ring. This combination imparts distinct chemical properties, such as enhanced reactivity and stability, making it valuable in various research and industrial applications .

Synthesis routes and methods

Procedure details

Dissolve 2-nitro-4-trifluoromethylsulfonyl-phenylamine (530 mg) in EtOH (50 mL) and hydrogenate over Pd/C (10%) for 6 hours. Filter the mixture and concentrate the filtrate in vacuo to obtain 4-trifluoromethylsulfonyl-benzene-1,2-diamine.